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Compound of Interest

Compound Name: Fenoxasulfone

Cat. No.: B1440672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of fenoxasulfone's performance against other

prominent very-long-chain fatty acid (VLCFA)-inhibiting herbicides, including pyroxasulfone, S-

metolachlor, and acetochlor. The information is supported by experimental data to assist

researchers in evaluating its potential for weed management strategies.

Mode of Action: Inhibition of Very-Long-Chain Fatty
Acid Elongase
Fenoxasulfone, like other herbicides in its class, disrupts the biosynthesis of very-long-chain

fatty acids (VLCFAs) in susceptible plants.[1][2][3] It specifically targets and inhibits the activity

of VLCFA elongase, a critical enzyme in the elongation of fatty acid chains.[1][2] This inhibition

leads to a depletion of essential components for cell membrane formation and cuticular wax,

ultimately causing weed death.[4] These herbicides are classified under Group 15 (WSSA) or

Group K3 (HRAC).[4]
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Caption: Simplified signaling pathway of VLCFA-inhibiting herbicides.
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Comparative Efficacy Data
The following tables summarize the herbicidal efficacy of fenoxasulfone and other VLCFA

inhibitors based on available experimental data.

Table 1: Efficacy of Fenoxasulfone against Key Paddy Field Weeds

Weed Species
Application Rate (g
a.i./ha)

Growth Stage at
Application

% Control (30-40
DAT)

Echinochloa oryzicola 50 - 200
Pre-emergence to 3.0-

leaf
Excellent

Echinochloa crus-galli 50 - 200
Pre-emergence to 3.0-

leaf
Excellent

Monochoria vaginalis 150 - 200 Not specified Excellent

Lindernia spp. 150 - 200 Not specified Excellent

Gratiola japonica 150 - 200 Not specified Excellent

Rotala indica 150 - 200 Not specified Excellent

Ludwigia epilobioides 150 - 200 Not specified Excellent

Data sourced from greenhouse experiments.[1] Fenoxasulfone demonstrates excellent control

of major annual weeds in paddy fields, including sulfonylurea-resistant biotypes.[1] It also

exhibits long residual activity, with applications of 200 g a.i./ha providing effective control for 60-

70 days.[1]

Table 2: Comparative Efficacy of Pyroxasulfone and S-metolachlor against Various Weed

Species

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1440672?utm_src=pdf-body
https://www.benchchem.com/product/b1440672?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6861544/
https://www.benchchem.com/product/b1440672?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6861544/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6861544/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1440672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed Species Herbicide
Application Rate (g
a.i./ha)

% Control (28 DAT)

Amaranthus viridis Pyroxasulfone 100 100

S-metolachlor 960 100

Chloris elata Pyroxasulfone 50 100

S-metolachlor 960 100

Conyza spp. Pyroxasulfone 50 100

S-metolachlor 960 96

Echinochloa crus-galli Pyroxasulfone 26.7 (ED90) 90

S-metolachlor 127.5 (ED90) 90

Data compiled from multiple studies.[5] Pyroxasulfone is effective at lower application rates

compared to S-metolachlor for the control of several key weed species.[5]

Table 3: Comparative Efficacy of Acetochlor and S-metolachlor in Corn

Weed Species
Herbicide
Treatment

Application Rate
(kg a.i./ha)

% Control

Cenchrus echinatus Acetochlor/Atrazine 4.38 High

Brachiaria plantaginea Acetochlor/Atrazine 4.38 High

Digitaria horizontalis Acetochlor/Atrazine 4.38 High

Bidens pilosa Acetochlor/Atrazine 4.38 High

Ipomoea grandifolia Acetochlor/Atrazine 4.38 High

Metolachlor/Atrazine 3.50 High

Data from a field study in corn.[6] Both acetochlor and metolachlor, particularly when mixed

with atrazine, provide effective pre-emergence control of a broad spectrum of weeds in corn.[6]
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Crop Safety and Yield
Fenoxasulfone: Developed as a rice herbicide, it exhibits excellent crop safety in paddy field

cultivation.[1][3]

Pyroxasulfone: Generally safe for use in corn and soybeans, though some minor, transient

injury can occur at higher rates.[5][7] Studies have shown that pyroxasulfone treatments can

lead to soybean yields comparable to or higher than treatments with other herbicides.[5]

Acetochlor: Can cause injury to rice, particularly at earlier application timings and on certain

soil types.[8] The use of a safener can mitigate this injury.[9] In corn, slight initial growth

reduction may be observed, but the crop typically recovers quickly.[6]

S-metolachlor: Demonstrates good crop safety in various crops, including corn and

soybeans.[5]

Experimental Protocols
Detailed methodologies are crucial for the accurate interpretation and replication of herbicide

efficacy studies. Below is a representative experimental workflow for evaluating pre-emergence

herbicides.
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Herbicide Efficacy Trial Workflow
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Caption: A standard experimental workflow for herbicide efficacy trials.
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Key Parameters from Cited Greenhouse Study on Fenoxasulfone:[1]

Experimental Unit: Plastic pots filled with soil.

Test Weeds:Echinochloa oryzicola, Echinochloa crus-galli, and various broadleaf weeds.

Herbicide Application: A drop of diluted herbicide solution was applied directly to the paddy

water.

Evaluation: Visual assessment of weed control was conducted 30-40 days after application.

For residual activity assessment, weed seeds were planted at 7-day intervals after treatment.

Key Parameters from Cited Field Study on Pyroxasulfone and S-metolachlor:[5]

Experimental Design: Randomized complete block design with three replications.

Plot Size: 2 m wide by 4 m long.

Soil Type: Silty clay.

Herbicide Application: Applied immediately after corn planting using a CO2 backpack sprayer

calibrated to deliver 200 L/ha.

Evaluation: Weed control and phytotoxicity were assessed visually at 10, 30, and 41 days

after application using a scale of 0 to 100.

Summary and Conclusion
Fenoxasulfone is a highly effective VLCFA-inhibiting herbicide, particularly for the control of

key annual grasses and broadleaf weeds in rice paddy fields.[1][3] It demonstrates excellent,

long-lasting residual activity at relatively low application rates.[1]

In comparison, pyroxasulfone has shown superior or similar efficacy to S-metolachlor at

significantly lower application rates for a broad spectrum of weeds in crops like corn and

soybeans.[5] Acetochlor remains a valuable tool for weed management in corn, often used in

combination with other herbicides for broader spectrum control.[6]
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The choice of a specific VLCFA-inhibiting herbicide will depend on the target crop, predominant

weed species, soil type, and overall weed management program. The data presented in this

guide provides a foundation for researchers to make informed decisions regarding the potential

application of fenoxasulfone and its alternatives in various agricultural systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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